![molecular formula C20H20F3N5O3 B2784002 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxy-5-(trifluoromethyl)phenyl)propanamide CAS No. 1334372-17-6](/img/structure/B2784002.png)
2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxy-5-(trifluoromethyl)phenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a pyrazole-bearing compound . Pyrazole compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The molecular formula of the compound is C20H20F3N5O3 .
Synthesis Analysis
The compound is a type of hydrazine-coupled pyrazole that has been successfully synthesized . The structures of these compounds were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .Molecular Structure Analysis
The molecular structure of the compound was confirmed using elemental microanalysis, FTIR, and 1H NMR techniques . The average mass of the compound is 435.400 Da, and the monoisotopic mass is 435.151825 Da .Scientific Research Applications
Synthesis and Reactions
- The transformations of related pyrido[1,2-a]pyrazine ring systems into various compounds like imidazo[1,2-a]pyridines and 2-oxa-6a, 10c-diazaaceanthrylenes are described, indicating potential pathways for the synthesis of complex molecules including the compound (Kolar, Tislér, & Pizzioli, 1996).
- Studies on the synthesis of heterocyclic compounds, including pyridazin-4-(1H)one derivatives and their reactions with hydrazine, contribute to understanding the chemical properties and potential reactions involving similar pyridazinone compounds (Plescia, Daidone, Fabra, & Sprio, 1981).
Chemical Characterization and Structural Analysis
- Structural studies of related compounds, such as triazole derivatives, provide insights into the molecular structures and potential properties of similar complex molecules (Artime, Castiñeiras, García-Santos, & Saa, 2018).
- The synthesis and anticancer activity of compounds based on 3-(3,5-dimethyl-1H-pyrazol-1-yl) derivatives offer a glimpse into the potential biological applications and properties of compounds with similar structural features (Metwally, Abdelrazek, & Eldaly, 2016).
Biological and Pharmacological Activities
- Research on substituted pyridazinones reveals their ability to inhibit the Hill reaction and photosynthesis in plants, indicating potential applications in agriculture or herbicide development (Hilton, Scharen, St. John, Moreland, & Norris, 1969).
- The discovery of pyridazinone-based phosphodiesterase inhibitors for potential treatment of schizophrenia exemplifies the potential pharmacological applications of compounds with similar structural bases (Kunitomo et al., 2014).
Mechanism of Action
While the specific mechanism of action for this compound is not detailed in the available resources, it is known that some hydrazine-coupled pyrazoles have shown potent antileishmanial and antimalarial activities . For instance, compound 13 (a similar hydrazine-coupled pyrazole) displayed superior antipromastigote activity .
Future Directions
properties
IUPAC Name |
2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N5O3/c1-11-9-12(2)27(25-11)17-7-8-18(29)28(26-17)13(3)19(30)24-15-10-14(20(21,22)23)5-6-16(15)31-4/h5-10,13H,1-4H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRAVFOJGKBNJEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN(C(=O)C=C2)C(C)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxy-5-(trifluoromethyl)phenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.